Cas no 177548-92-4 (1H-Indole-6-carboxylic acid, 2,3-dimethyl-1-(phenylmethyl)-)

• Product Name: 1H-Indole-6-carboxylic acid, 2,3-dimethyl-1-(phenylmethyl)-
• CAS No: 177548-92-4
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1364148
• Update Time: 2024-08-14

1H-Indole-6-carboxylic acid, 2,3-dimethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 2,3-dimethyl-1-(phenylmethyl)-

• Inchi： 1S/C18H17NO2/c1-12-13(2)19(11-14-6-4-3-5-7-14)17-10-15(18(20)21)8-9-16(12)17/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key： WHMGRVDVMNYGAE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC(C(O)=O)=C2)C(C)=C1C

Computed Properties

• Exact Mass: 279.12601

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 520.4±38.0 °C(Predicted)
• PSA: 42.23
• pka: 4.63±0.30(Predicted)